Cas no 295361-85-2 (2-(2,4-Dimethylbenzyl)thio-1H-benzimidazole)

• Product Name: 2-(2,4-Dimethylbenzyl)thio-1H-benzimidazole
• CAS No: 295361-85-2
• MF: C₁₆H₁₆N₂S
• MW: 268.376642227173
• MDL: MFCD02052451
• CID: 3083284
• PubChem ID: 877372
• Update Time: 2025-05-19

2-(2,4-Dimethylbenzyl)thio-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-((2,4-Dimethylbenzyl)thio)-1H-benzo[d]imidazole
• H33782
• LS-07146
• 2-[(2,4-dimethylbenzyl)sulfanyl]-1H-benzimidazole
• ALBB-023022
• 2-[(2,4-dimethylbenzyl)thio]-1H-benzimidazole
• UPCMLD0ENAT0201-2391:001
• 295361-85-2
• Z56754104
• MFCD02052451
• AKOS000987706
• CS-0318193
• 2-{[(2,4-DIMETHYLPHENYL)METHYL]SULFANYL}-1H-1,3-BENZODIAZOLE
• STK122395
• 2-[(2,4-dimethylphenyl)methylsulfanyl]-1H-benzimidazole
• 1H-benzimidazole, 2-[[(2,4-dimethylphenyl)methyl]thio]-
• 2-(2,4-Dimethylbenzyl)thio-1H-benzimidazole

• MDL： MFCD02052451
• Inchi： 1S/C16H16N2S/c1-11-7-8-13(12(2)9-11)10-19-16-17-14-5-3-4-6-15(14)18-16/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key： WGPUOQIVQWABJL-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)CC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 268.10341969Da
• Monoisotopic Mass: 268.10341969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(2,4-Dimethylbenzyl)thio-1H-benzimidazole

Comprehensive Overview of 2-(2,4-Dimethylbenzyl)thio-1H-benzimidazole (CAS No. 295361-85-2)

2-(2,4-Dimethylbenzyl)thio-1H-benzimidazole (CAS No. 295361-85-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the benzimidazole family, which is known for its diverse biological activities and industrial relevance. Researchers and industry professionals frequently search for 2-(2,4-Dimethylbenzyl)thio-1H-benzimidazole uses, synthesis methods, and safety data, reflecting its growing importance in scientific and commercial sectors.

The molecular structure of 2-(2,4-Dimethylbenzyl)thio-1H-benzimidazole features a benzimidazole core substituted with a 2,4-dimethylbenzylthio group. This configuration imparts distinct chemical and physical properties, making it a subject of interest in drug discovery and material science. The compound's CAS number 295361-85-2 serves as a unique identifier, ensuring accurate referencing in academic and regulatory contexts. Recent trends indicate rising searches for benzimidazole derivatives in medicine and sustainable synthesis of heterocyclic compounds, aligning with the compound's relevance in modern research.

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In summary, 2-(2,4-Dimethylbenzyl)thio-1H-benzimidazole (CAS No. 295361-85-2) represents a versatile and valuable compound with broad applications in pharmaceuticals, materials science, and industrial chemistry. Its unique structural features, combined with increasing research interest, position it as a noteworthy subject in contemporary science. By addressing common search queries and highlighting its multifaceted uses, this overview aims to provide a comprehensive and accessible resource for professionals and enthusiasts alike.